Cas no 1020253-01-3 (N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide)

• Product Name: N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide
• CAS No: 1020253-01-3
• MF: C₈H₇BrF₃NO₂S
• MW: 318.110890626907
• MDL: MFCD09972157
• CID: 857189
• PubChem ID: 46738701
• Update Time: 2025-10-31

N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-methyl-3-(trifluoromethyl)benzenesulfonamide
• 4-(3-Bromophenyl)morpholine, HCl
• 4-Bromo-N-methyl-3-(trifluoromethyl)-benzenesulfonamide
• N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide
• 1020253-01-3
• AKOS015835247
• SB82732
• DB-361424
• EN300-1452782
• DTXSID10674357
• Benzenesulfonamide, 4-bromo-N-methyl-3-(trifluoromethyl)-
• SCHEMBL2371885
• 4-Bromo-N-methyl-3-(trifluoromethyl)benzene-1-sulfonamide
• MFCD09972157
• CS-0211403
• BS-19183
• N-methyl-4-bromo-3-trifluoromethylbenzenesulfonamide

• MDL： MFCD09972157
• Inchi： 1S/C8H7BrF3NO2S/c1-13-16(14,15)5-2-3-7(9)6(4-5)8(10,11)12/h2-4,13H,1H3
• InChI Key： NAECPINMLAJRLV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)S(NC)(=O)=O

Computed Properties

• Exact Mass: 316.93300
• Monoisotopic Mass: 316.93330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.676±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 54.55000
• LogP: 3.84770

Additional information on N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide

Comprehensive Overview of N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide (CAS No. 1020253-01-3)

N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide (CAS No. 1020253-01-3) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and industrial applications, making it a topic of interest in modern chemical innovation.

The molecular structure of N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide features a benzenesulfonamide core, substituted with a methyl group, a bromine atom, and a trifluoromethyl group. These modifications enhance its reactivity and stability, making it a versatile intermediate in organic synthesis. Recent trends in green chemistry have spurred interest in optimizing its production to minimize environmental impact, aligning with global sustainability goals. Keywords like "eco-friendly synthesis of sulfonamides" and "halogenated compound applications" reflect growing user queries in this domain.

In pharmaceutical research, N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide is explored for its role in developing enzyme inhibitors and bioactive molecules. Its trifluoromethyl group is particularly valuable due to its ability to improve metabolic stability and binding affinity. Searches for "CF3-containing drug candidates" and "sulfonamide-based therapeutics" highlight its relevance in cutting-edge drug design. Additionally, its agrochemical potential is being investigated, with studies focusing on pest control and herbicide formulations.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical use. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize it. Users often search for "analytical methods for sulfonamides" and "quality control of halogenated compounds", underscoring the need for precise measurement and standardization.

From a commercial perspective, N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide is supplied by specialized chemical manufacturers catering to research and industrial sectors. Procurement queries often include terms like "high-purity sulfonamide suppliers" and "custom synthesis of brominated aromatics". Ensuring compliance with REACH and other regulatory frameworks is essential for its global trade, reflecting the importance of chemical safety and regulatory compliance in user searches.

In summary, N-Methyl 4-bromo-3-trifluoromethylbenzenesulfonamide (CAS No. 1020253-01-3) is a multifaceted compound with broad applications in science and industry. Its unique structural features and functional groups make it a subject of ongoing research, driven by trends in sustainable chemistry, drug development, and material innovation. By addressing frequently searched topics and aligning with current scientific priorities, this overview aims to provide a valuable resource for professionals and enthusiasts alike.